Cas no 59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-)
59777-96-7 structure
Product Name:Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
CAS No:59777-96-7
MF:C10H15IN
MW:276.137274980545
CID:370644
PubChem ID:6453851
Update Time:2025-04-19
Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
- benzyl-(iodomethyl)-dimethylazanium
- iodobenzyltrimethylammonium
- (2-Iodophenyl)-N,N,N-trimethylmethanaminium
- UM-360
- DTXSID00975188
- Iodobenzyltrimethylammonium iodide
- 2-Iodobenzyl-N,N,N-trimethylammonium chloride
- (2-iodophenyl)methyl-trimethylazanium
- Benzenemethanaminium, 2-iodo-N,N,N-trimethyl-
- 59777-96-7
-
- Inchi: 1S/C10H15IN/c1-12(2,3)8-9-6-4-5-7-10(9)11/h4-7H,8H2,1-3H3/q+1
- InChI Key: BWGBWIGMDOMQQR-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C[N+](C)(C)C
Computed Properties
- Exact Mass: 276.02455
- Monoisotopic Mass: 276.02492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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